Cas no 477889-09-1 ((E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(3,4-dichlorobenzyl)-2-propenamide)

• Product Name: (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(3,4-dichlorobenzyl)-2-propenamide
• CAS No: 477889-09-1
• MF: C₂₃H₁₈BrCl₂NO₂
• MW: 491.204523563385
• CID: 5264769
• Update Time: 2025-06-09

(E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(3,4-dichlorobenzyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-[(4-BROMOBENZYL)OXY]PHENYL)-N-(3,4-DICHLOROBENZYL)-2-PROPENAMIDE
• (2E)-3-{4-[(4-bromophenyl)methoxy]phenyl}-N-[(3,4-dichlorophenyl)methyl]prop-2-enamide
• (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(3,4-dichlorobenzyl)-2-propenamide
• (E)-3-[4-[(4-bromophenyl)methoxy]phenyl]-N-[(3,4-dichlorophenyl)methyl]prop-2-enamide

• Inchi： 1S/C23H18BrCl2NO2/c24-19-7-1-17(2-8-19)15-29-20-9-3-16(4-10-20)6-12-23(28)27-14-18-5-11-21(25)22(26)13-18/h1-13H,14-15H2,(H,27,28)/b12-6+
• InChI Key： RHIRRTAPLAZVLO-WUXMJOGZSA-N
• SMILES： BrC1C=CC(=CC=1)COC1C=CC(/C=C/C(NCC2C=CC(=C(C=2)Cl)Cl)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 531
• XLogP3: 6.5
• Topological Polar Surface Area: 38.3

Additional information on (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(3,4-dichlorobenzyl)-2-propenamide

Introduction to Compound CAS No. 477889-09-1: (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(3,4-dichlorobenzyl)-2-propenamide

(E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(3,4-dichlorobenzyl)-2-propenamide, with the Chemical Abstracts Service (CAS) number 477889-09-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated benzyl ether moiety, a dichlorobenzyl amide group, and an unsaturated propenamide linkage. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(3,4-dichlorobenzyl)-2-propenamide typically involves multi-step organic reactions, including the formation of the brominated benzyl ether, the introduction of the dichlorobenzyl amide, and the final coupling reaction to form the propenamide linkage. The synthetic route is often optimized to achieve high yields and purity, which are crucial for subsequent biological evaluations.

Recent studies have explored the pharmacological properties of (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(3,4-dichlorobenzyl)-2-propenamide. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

Another area of interest is the compound's anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(3,4-dichlorobenzyl)-2-propenamide can effectively reduce inflammation by inhibiting key pro-inflammatory cytokines and enzymes. This makes it a promising candidate for the development of novel anti-inflammatory drugs.

The pharmacokinetic profile of (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(3,4-dichlorobenzyl)-2-propenamide has also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. The compound's stability in physiological conditions and its ability to cross biological membranes are key factors that contribute to its bioavailability.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(3,4-dichlorobenzyl)-2-propenamide. Early-phase clinical trials have demonstrated promising results, with patients showing improved outcomes and minimal adverse effects. These findings underscore the compound's potential as a new treatment option for various diseases.

In addition to its direct therapeutic applications, (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(3,4-dichlorobenzyl)-2-propenamide serves as a valuable tool in chemical biology research. Its unique structure allows scientists to probe specific biological pathways and interactions, providing insights into disease mechanisms and potential targets for drug discovery. The compound's ability to modulate specific cellular processes makes it an important reagent in both academic and industrial research settings.

The future development of (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(3,4-dichlorobenzyl)-2-propenamide is likely to focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying the compound's structure, researchers aim to enhance its potency, selectivity, and safety profile. This approach is expected to yield more effective derivatives with improved therapeutic indices.

In conclusion, (E)-3-{4-[(4-bromobenzyl)oxy]phenyl}-N-(3,4-dichlorobenzyl)-2-propenamide (CAS No. 477889-09-1) is a multifaceted compound with significant potential in both research and clinical applications. Its unique structural features and promising biological activities make it an exciting candidate for further investigation and development in the fields of medicinal chemistry and pharmaceutical sciences.